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Compound of Interest

Compound Name: Methyl 2,2-diethylbutanoate

Cat. No.: B15389796

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data for methyl 2,2-diethylbutanoate as a fragrance
ingredient is limited in publicly available scientific literature. The following application notes and
protocols are based on the properties of structurally similar compounds, particularly methyl 2,2-
dimethylbutanoate, and general principles of fragrance science.

Introduction

Methyl 2,2-diethylbutanoate is a volatile ester with potential applications in the fragrance
industry. Esters as a class are fundamental to fragrance creation, often imparting fruity, floral,
and sweet notes.[1][2] Structurally, methyl 2,2-diethylbutanoate is a branched-chain ester.
Such branching can influence the odor character, intensity, and volatility of a molecule. While
specific data for the diethyl- variant is scarce, its close analog, methyl 2,2-dimethylbutanoate, is
known for its fruity, apple-like aroma and is used in the flavor and fragrance industry.[3][4] This
suggests that methyl 2,2-diethylbutanoate may also possess a desirable, fruity olfactory

profile.

These notes provide a framework for the initial characterization, application, and stability
testing of methyl 2,2-diethylbutanoate as a novel fragrance ingredient.

Physicochemical and Olfactory Properties
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Quantitative data for methyl 2,2-diethylbutanoate is not readily available. The table below
presents data for the closely related methyl 2,2-dimethylbutanoate to serve as an initial
reference point.

Table 1: Physicochemical Properties of Methyl 2,2-dimethylbutanoate (Analogue)

Property Value Source
IUPAC Name methyl 2,2-dimethylbutanoate [31[5]
Synonyms Methyl 2,2-dimethylbutyrate [4]

CAS Number 813-67-2 [31[4]
Molecular Formula C7H1402 [31[5]
Molecular Weight 130.187 g/mol [3]
Boiling Point 127-127.5°C [4]
Density 0.8820 g/cm?3 [4]
Olfactory Profile Fruity, apple-like [4]

Application in Fragrance Formulations

Based on its presumed fruity character, methyl 2,2-diethylbutanoate could be utilized as a
top-to-middle note in various fragrance compositions, including:

» Fruity Accords: To enhance apple, pear, or general fruity bouquets.
» Floral Compositions: To add a novel, fruity lift to white floral or rose accords.
e Gourmand Fragrances: To introduce a juicy, ester-like note.

e Functional Fragrances: For use in soaps, detergents, and air fresheners where its volatility
can contribute to initial product perception.[1]

Experimental Protocols
Synthesis of Methyl 2,2-diethylbutanoate

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15389796?utm_src=pdf-body
https://www.smolecule.com/products/s3059445
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_2-dimethylbutanoate
https://www.lookchem.com/casno813-67-2.html
https://www.smolecule.com/products/s3059445
https://www.lookchem.com/casno813-67-2.html
https://www.smolecule.com/products/s3059445
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_2-dimethylbutanoate
https://www.smolecule.com/products/s3059445
https://www.lookchem.com/casno813-67-2.html
https://www.lookchem.com/casno813-67-2.html
https://www.lookchem.com/casno813-67-2.html
https://www.benchchem.com/product/b15389796?utm_src=pdf-body
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://www.benchchem.com/product/b15389796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15389796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

A standard laboratory synthesis method for esters is the Fischer esterification of the
corresponding carboxylic acid with an alcohol in the presence of an acid catalyst.

Objective: To synthesize methyl 2,2-diethylbutanoate from 2,2-diethylbutanoic acid and
methanol.

Materials:

e 2,2-diethylbutanoic acid

e Methanol (anhydrous)
 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated solution)
e Brine (saturated NaCl solution)
e Magnesium sulfate (anhydrous)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

o Magnetic stirrer and stir bar
Procedure:

e In a round-bottom flask, combine 1 molar equivalent of 2,2-diethylbutanoic acid with 3-5
molar equivalents of methanol.

e Add a magnetic stir bar to the flask.

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 molar equivalents) to
the mixture while stirring.
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e Attach a reflux condenser and heat the mixture to reflux for 2-4 hours.

« Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

» Purify the crude product by fractional distillation to obtain pure methyl 2,2-
diethylbutanoate.

Visualization of Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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